Cas no 2580197-53-9 (2-({1-(benzyloxy)carbonylazetidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid)

• Product Name: 2-({1-(benzyloxy)carbonylazetidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid
• CAS No: 2580197-53-9
• MF: C₁₇H₁₈N₄O₄
• MW: 342.349223613739
• CID: 5658206
• PubChem ID: 165893952
• Update Time: 2025-05-20

2-({1-(benzyloxy)carbonylazetidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-[(benzyloxy)carbonyl]azetidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid
• 2580197-53-9
• EN300-27732644
• 2-({1-(benzyloxy)carbonylazetidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid

• Inchi： 1S/C17H18N4O4/c1-20(16-18-7-13(8-19-16)15(22)23)14-9-21(10-14)17(24)25-11-12-5-3-2-4-6-12/h2-8,14H,9-11H2,1H3,(H,22,23)
• InChI Key： SKIMIJJRZOEVGF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C1)N(C1N=CC(C(=O)O)=CN=1)C)=O

Computed Properties

• Exact Mass: 342.13280507g/mol
• Monoisotopic Mass: 342.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-({1-(benzyloxy)carbonylazetidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid

2-({1-(Benzyloxy)Carbonylazetidin-3-Yl}(Methyl)Amino)Pyrimidine-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2580197-53-9, named 2-({1-(benzyloxy)carbonylazetidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, including oncology, inflammation, and infectious diseases.

The benzyloxy group in the molecule plays a crucial role in stabilizing the intermediate during synthesis, making it a key component in the design of this compound. The azetidin ring contributes to the molecule's rigidity and enhances its binding affinity to target proteins. This structural feature is particularly important for optimizing pharmacokinetic properties, such as bioavailability and metabolic stability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed a multi-step approach, incorporating advanced techniques like microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve yield but also ensure high purity, which is essential for preclinical studies.

Biological evaluations of 2-({1-(benzyloxy)carbonylazetidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid have revealed its potent inhibitory effects on key enzymes involved in disease pathways. For instance, it has shown remarkable activity against kinases associated with cancer cell proliferation. This makes it a strong candidate for further development as an anticancer agent.

In addition to its enzymatic activity, this compound exhibits excellent selectivity, minimizing off-target effects. This property is critical for reducing adverse effects in therapeutic applications. Preclinical studies have demonstrated favorable pharmacokinetic profiles, with optimal absorption and distribution characteristics.

The integration of computational chemistry tools has further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have provided insights into the binding modes and key residues responsible for its activity. These findings are instrumental in guiding future optimization efforts to improve potency and selectivity.

Collaborative research efforts between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic potential. Its unique combination of structural features and biological activities positions it as a promising lead compound for drug discovery programs targeting diverse disease states.

In conclusion, 2-({1-(benzyloxy)carbonylazetidin-3-yl}(methyl)amino)pyrimidine-5-carboxylic acid represents a significant advancement in medicinal chemistry. With ongoing research focusing on its optimization and clinical translation, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.